Cas no 126209-27-6 (Propanoic acid,2,2-dimethyl-,[(2S,5R)-5-(3,4-dihydro-5-methyl-2,4-dioxo-1(2H)-pyrimidinyl)-2,5-dihydro-2-furanyl]methylester)

• Product Name: Propanoic acid,2,2-dimethyl-,[(2S,5R)-5-(3,4-dihydro-5-methyl-2,4-dioxo-1(2H)-pyrimidinyl)-2,5-dihydro-2-furanyl]methylester
• CAS No: 126209-27-6
• MF: C₁₅H₂₀N₂O₅
• MW: 308.329704284668
• CID: 211785
• PubChem ID: 452584
• Update Time: 2025-04-19

Propanoic acid,2,2-dimethyl-,[(2S,5R)-5-(3,4-dihydro-5-methyl-2,4-dioxo-1(2H)-pyrimidinyl)-2,5-dihydro-2-furanyl]methylester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2,2-dimethyl-,[(2S,5R)-5-(3,4-dihydro-5-methyl-2,4-dioxo-1(2H)-pyrimidinyl)-2,5-dihydro-2-furanyl]methylester
• Thymidine, 2',3'-didehydro-3'-deoxy-, 5'-(2,2-dimethylpropanoate)
• [(2S,5R)-5-(5-methyl-2,4-dioxopyrimidin-1-yl)-2,5-dihydrofuran-2-yl]methyl 2,2-dimethylpropanoate
• DTXSID30155118
• [(2S,5R)-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)-2,5-dihydrofuran-2-yl]methyl 2,2-dimethylpropanoate
• 126209-27-6
• 5'-Pivaloyl-2',3'-dideoxy-2',3'-didehydrothymidine
• 5'-pivaloyl-D4T

• Inchi： 1S/C15H20N2O5/c1-9-7-17(14(20)16-12(9)18)11-6-5-10(22-11)8-21-13(19)15(2,3)4/h5-7,10-11H,8H2,1-4H3,(H,16,18,20)/t10-,11+/m0/s1
• InChI Key： OIXBHGSSSPUXAM-WDEREUQCSA-N
• SMILES： O1[C@H](C=C[C@H]1COC(C(C)(C)C)=O)N1C(NC(C(C)=C1)=O)=O

Computed Properties

• Exact Mass: 308.1373
• Monoisotopic Mass: 308.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Density: 1.225
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.525
• PSA: 84.94